Cas no 946249-27-0 (4-methoxy-3-methyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide)

• Product Name: 4-methoxy-3-methyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide
• CAS No: 946249-27-0
• MF: C₂₀H₂₆N₂O₅S₂
• MW: 438.560842990875
• CID: 5515874
• Update Time: 2025-10-30

4-methoxy-3-methyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-methoxy-3-methyl-N-[1,2,3,4-tetrahydro-1-(propylsulfonyl)-7-quinolinyl]-
• 4-methoxy-3-methyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide

• Inchi： 1S/C20H26N2O5S2/c1-4-12-28(23,24)22-11-5-6-16-7-8-17(14-19(16)22)21-29(25,26)18-9-10-20(27-3)15(2)13-18/h7-10,13-14,21H,4-6,11-12H2,1-3H3
• InChI Key： JGXYBAYVKZIPKM-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC3=C(C=C2)CCCN3S(CCC)(=O)=O)(=O)=O)=CC=C(OC)C(C)=C1

Additional information on 4-methoxy-3-methyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide

Introduction to 4-methoxy-3-methyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide (CAS No. 946249-27-0)

4-methoxy-3-methyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide, identified by its CAS number 946249-27-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule represents a fusion of multiple structural motifs, including a tetrahydroquinoline scaffold and a sulfonamide functional group, which are both well-documented for their potential biological activities. The presence of substituents such as 4-methoxy, 3-methyl, and N-1-(propane-1-sulfonyl) introduces unique electronic and steric properties that make this compound a promising candidate for further investigation in drug discovery.

The tetrahydroquinoline core is a common structural motif in biologically active molecules, particularly in the realm of anticancer and antimicrobial agents. Its aromaticity and ability to form hydrogen bonds make it an ideal platform for designing molecules that can interact with biological targets. In contrast, the sulfonamide group is known for its role as a pharmacophore in numerous drugs, including antibiotics, anti-inflammatory agents, and antiviral medications. The combination of these two features in 4-methoxy-3-methyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide suggests that it may exhibit multiple modes of action simultaneously.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules with greater accuracy. Studies have shown that the 4-methoxy and 3-methyl substituents can modulate the electronic properties of the tetrahydroquinoline ring, thereby influencing its interactions with biological targets. Additionally, the N-1-(propane-1-sulfonyl) moiety can enhance solubility and improve oral bioavailability, which are critical factors for drug development.

The sulfonamide group in 4-methoxy-3-methyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide is particularly noteworthy due to its ability to form strong hydrogen bonds with biological targets. This property has been exploited in the design of drugs that target enzymes and receptors involved in various diseases. For instance, sulfonamides have been shown to inhibit enzymes such as dihydropteroate synthase in bacteria, leading to their use as antibiotics. Similarly, they have been incorporated into drugs that target human enzymes involved in metabolic pathways relevant to cancer and inflammation.

In light of these properties, researchers have been exploring the potential of 4-methoxy-3-methyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide as a lead compound for drug discovery. Initial studies have indicated that this molecule exhibits promising activity against certain cancer cell lines due to its ability to disrupt key signaling pathways involved in cell proliferation and survival. Furthermore, its sulfonamide moiety suggests potential applications in the treatment of inflammatory diseases by inhibiting inflammatory cytokine production.

The synthesis of 4-methoxy-3-methyl-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ybphenzene-benzene sulfonamide presents a challenge due to the complexity of its structure. However; modern synthetic methodologies have made significant strides in facilitating the construction of such molecules. Techniques such as palladium-catalyzed cross-coupling reactions; functional group transformations; and stereocontrolled synthesis have been employed to build the desired scaffold efficiently. These advancements have not only improved yield but also allowed for greater customization of the molecule's structure to optimize its biological activity.

The pharmacokinetic properties of CAS No 946249 27 0 are also an area of active investigation. Researchers are interested in understanding how the various substituents influence its absorption; distribution; metabolism; excretion (ADME) profile. Preliminary data suggest that the N-propane sulfonyl group enhances water solubility which could improve oral bioavailability while minimizing toxicity. Additionally; metabolic stability studies indicate that this compound is resistant to degradation by major cytochrome P450 enzymes suggesting a reduced risk of drug-drug interactions.

The potential therapeutic applications of this compound extend beyond oncology and inflammation management. Emerging research suggests that it may also have utility in neurodegenerative diseases such as Alzheimer's disease by inhibiting amyloid-beta aggregation—a hallmark pathological feature associated with this condition. Furthermore; its ability to modulate neurotransmitter receptors has led investigators to explore its potential as an adjunct therapy for neurological disorders characterized by dysregulated neurotransmission.

In conclusion,CAS No 946249 27 0 represents an intriguing molecule with multiple pharmacophoric elements that make it a compelling candidate for further development into novel therapeutics. The combination of structural features derived from tetrahydroquinoline scaffolds along with sulfonamide functionality offers unique opportunities for interaction with biological targets relevant across several disease indications. As research continues into understanding both chemical space exploration techniques alongside computational modeling approaches will continue refining our ability predictably design molecules like these towards achieving desired clinical outcomes effectively.